Cas no 73731-37-0 (Fmoc-Thr-OH)

• Product Name: Fmoc-Thr-OH
• CAS No: 73731-37-0
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• MDL: MFCD00077072
• CID: 59507
• PubChem ID: 6992530
• Update Time: 2025-08-05

Fmoc-Thr-OH Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-hydroxybutanoic acid
• Fmoc-Thr-OH monohydrate
• Fmoc-L-Threonine-OH
• Fmoc-L-Thr-OH
• N-[(9H-Fluoren-9ylmethoxy)carbonyl]-L-threonine
• Fmoc-Thr-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine Monohydrate
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-3-hydroxy-butanoic acid
• Fmoc-L-Threonine
• N-Fmoc-L-threonine
• FMOC-L-THR-OH H2O
• FMOC-THR
• Fmoc-threonine
• Fmoc-Threonine-OH
• FMOC-THR-OH H2O
• N-Fmoc-L-threonine-OH
• N-Fmoc-L-threonine Monohydrate
• N-(9-Fluorenylmethoxycarbonyl)-L-threonine
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-threonine
• PubChem10496
• OYULCCKKLJPNPU-DIFFPNOSSA-N
• SBB066141
• AB02959
• N-(9-Fluorenylmethoxycarbonyl)threonine
• Fmoc-Thr-OH(73731-37-0)
• Fmoc-Thr-OH:(73731-37-0)
• (2S,3R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanoic acid
• 73731-37-0
• N-ALPHA-(9-FLUORENYLMETHYLOXYCARBONYL)-L-THREONINE
• (((9H-fluoren-9-yl)methoxy)carbonyl)-L-threonine
• AKOS015895366
• AS-50298
• (2S,3R)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]-3-hydroxybutanoic acid
• EN300-81295
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-oxidanyl-butanoic acid
• AKOS015837088
• O11819
• SCHEMBL2551441
• MFCD00077072
• A837911
• Fmoc-Thr-OH.nH2O
• HY-W008696
• AM20041096
• (2S,3R)-2-(((9H-FLUOREN-9-YL)METHOXY)CARBONYLAMINO)-3-HYDROXYBUTANOIC ACID
• Z1227754900
• Nalpha-(9-Fluorenylmethoxycarbonyl)-L-threonine
• CS-W009412
• (2S,3R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-hydroxybutanoic acid
• M03388
• F0455
• NSC-334300
• L-Threonine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• A2B5SD8STQ
• XBW3QSY8QL
• N-(9-Fluorenylmethoxycarbonyl)-DL-threonine
• N-[(9H-fluoren-9-ylmethoxy)carbonyl]threonine
• 157355-78-7
• Threonine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-DL-threonine
• DB-029825
• DL-Threonine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-

• MDL： MFCD00077072
• Inchi： 1S/C19H19NO5/c1-11(21)17(18(22)23)20-19(24)25-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16-17,21H,10H2,1H3,(H,20,24)(H,22,23)/t11-,17+/m1/s1
• InChI Key： OYULCCKKLJPNPU-DIFFPNOSSA-N
• SMILES： O(C(N[C@H](C(=O)O)[C@@H](C)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
• BRN： 4300093

Computed Properties

• Exact Mass: 341.12600
• Monoisotopic Mass: 341.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Experimental Properties

• Color/Form: White powder
• Density: 1.3270
• Melting Point: 115°C
• Boiling Point: 596.5°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: -15.5 ° (C=1, DMF)
• PSA: 95.86000
• LogP: 2.75000
• Specific Rotation: -16 º (c=1%, DMF)
• Optical Activity: [α]20/D −16±1°, c = 1% in DMF
• Solubility: Insoluble in water
• Vapor Pressure: No data available

Fmoc-Thr-OH Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters